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Compound of Interest

Compound Name: Shanciol B

Cat. No.: B12411267

For Researchers, Scientists, and Drug Development Professionals

Introduction

Shanciol B is a naturally occurring compound that has garnered significant interest in the
scientific community for its potential therapeutic applications. Identified as a potent inhibitor of
microsomal prostaglandin E synthase-1 (MPGES-1) and nitric oxide (NO) production, Shanciol
B exhibits significant anti-inflammatory properties[1]. Furthermore, its activity in cancer
research is also being explored[2]. Accurate and reproducible in vitro and in vivo studies rely on
the correct preparation of a stable Shanciol B stock solution. This document provides a
detailed protocol for the preparation, storage, and handling of Shanciol B stock solutions to
ensure experimental consistency and success.

Quantitative Data Summary

For ease of reference, the key quantitative data for Shanciol B is summarized in the table
below.
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Parameter Value Reference
Molecular Weight 422.5 g/mol [3]
Recommended Solvent Dimethyl Sulfoxide (DMSO) Inferred from([3][4]
Typical Stock Concentration 10 mM - 50 mM Common laboratory practice
Storage Temperature -20°C or -80°C [4]

. Avoid repeated freeze-thaw
Long-term Stability [4]

cycles

Experimental Protocol: Preparation of a 10 mM
Shanciol B Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Shanciol B in DMSO.
Materials:

¢ Shanciol B powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile pipette tips

Procedure:

o Calculate the required mass of Shanciol B:

o To prepare 1 mL of a 10 mM stock solution, the required mass of Shanciol B is calculated
using the following formula:
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» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)

» Mass (mg) = 0.010 mol/L * 0.001 L * 422.5 g/mol * 1000 mg/g = 4.225 mg

» Weighing Shanciol B:

o Tare a clean, dry microcentrifuge tube or amber glass vial on a calibrated analytical
balance.

o Carefully weigh 4.225 mg of Shanciol B powder into the tared container.

» Dissolving Shanciol B:
o Add 1 mL of anhydrous DMSO to the container with the Shanciol B powder.
o Cap the container securely.

o Vortex the solution until the Shanciol B powder is completely dissolved. Gentle warming
in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary. Visually
inspect the solution to ensure there are no visible particles.

e Storage:

o For short-term storage (up to a week), the stock solution can be stored at 4°C, protected
from light.

o For long-term storage, aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C[4].

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways modulated by Shanciol B.
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Caption: Inhibition of the mPGES-1 pathway by Shanciol B.
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Caption: Shanciol B inhibits NO production via NF-kB and MAPK pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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